Cas no 52341-91-0 (7-chloro-1,2,4triazolo1,5-apyrimidine)

• Product Name: 7-chloro-1,2,4triazolo1,5-apyrimidine
• CAS No: 52341-91-0
• MF: C₅H₃ClN₄
• MW: 154.557118654251
• MDL: MFCD11043991
• CID: 2145869
• PubChem ID: 21766612
• Update Time: 2025-06-08

7-chloro-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-[1,2,4]Triazolo[1,5-a]pyrimidine
• 7-chloro-1,2,4triazolo1,5-apyrimidine
• CS-0343359
• 7-chloro-[1,2,4]triazolo-[1,5-a]pyrimidine
• Z1198306869
• AKOS006308358
• DB-359718
• LLQWUYRNYQZFHK-UHFFFAOYSA-N
• MFCD11043991
• CCA34191
• AB62876
• G45841
• 52341-91-0
• EN300-1704268
• AS-6449
• SCHEMBL1332491
• 7-CHLORO[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE
• 848-339-0
• 7-chloro-(1,2,4)triazolo(1,5-a)pyrimidine

• MDL： MFCD11043991
• Inchi： 1S/C5H3ClN4/c6-4-1-2-7-5-8-3-9-10(4)5/h1-3H
• InChI Key： LLQWUYRNYQZFHK-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2=NC=NN21

Computed Properties

• Exact Mass: 154.0046238g/mol
• Monoisotopic Mass: 154.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-chloro-1,2,4triazolo1,5-apyrimidine

Introduction to 7-Chloro-1,2,4-Triazolo[1,5-a]pyrimidine (CAS No. 52341-91-0)

7-Chloro-1,2,4-triazolo[1,5-a]pyrimidine (CAS No. 52341-91-0) is a versatile heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for the development of novel therapeutic agents.

The molecular structure of 7-chloro-1,2,4-triazolo[1,5-a]pyrimidine consists of a pyrimidine ring fused with a triazole ring, with a chlorine atom substituted at the 7-position. This arrangement provides the molecule with a high degree of chemical stability and reactivity, which are crucial for its applications in drug discovery and development.

Recent studies have highlighted the diverse biological activities of 7-chloro-1,2,4-triazolo[1,5-a]pyrimidine. One of the most notable areas of research is its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibit potent antiviral activity against a range of RNA viruses, including influenza and coronaviruses. The researchers found that the chlorine substitution at the 7-position plays a critical role in enhancing the antiviral efficacy of these derivatives.

In addition to its antiviral properties, 7-chloro-1,2,4-triazolo[1,5-a]pyrimidine has also shown promise as an anticancer agent. A 2022 study in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 7-chloro-1,2,4-triazolo[1,5-a]pyrimidine have been extensively studied to optimize its use in therapeutic applications. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for oral administration. Furthermore, its low toxicity and high selectivity for target cells enhance its safety and efficacy as a potential drug candidate.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 7-chloro-1,2,4-triazolo[1,5-a]pyrimidine. A recent study published in Organic Letters described a one-pot synthesis method that significantly reduces the number of steps and improves the overall yield. This method involves the reaction of 6-chloropyrimidin-4(3H)-one with hydrazine hydrate followed by cyclization with an appropriate nitrile derivative.

The versatility of 7-chloro-1,2,4-triazolo[1,5-a]pyrimidine extends beyond its direct biological activities. It serves as an important building block for the synthesis of more complex molecules with diverse biological properties. For instance, it can be used as a scaffold for the design and synthesis of novel compounds with improved pharmacological profiles. This makes it an attractive starting point for drug discovery programs targeting various diseases.

In conclusion, 7-chloro-1,2,4-triazolo[1,5-a]pyrimidine (CAS No. 52341-91-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.